BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1S)-1-PHENYL-1,2-ETHANEDIYL ESTER
BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1S)-1-PHENYL-1,2-ETHANEDIYL ESTER
Brand Name:
Vulcanchem
CAS No.:
165660-09-3
VCID:
VC0069976
InChI:
InChI=1S/C44H58O4/c1-3-5-8-12-33-16-20-35(21-17-33)37-24-28-40(29-25-37)43(45)47-32-42(39-14-10-7-11-15-39)48-44(46)41-30-26-38(27-31-41)36-22-18-34(19-23-36)13-9-6-4-2/h7,10-11,14-15,24-31,33-36,42H,3-6,8-9,12-13,16-23,32H2,1-2H3/t33?,34?,35?,36?,42-/m1/s1
SMILES:
CCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)OCC(C3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)C5CCC(CC5)CCCCC
Molecular Formula:
C44H58O4
Molecular Weight:
650.944
BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1S)-1-PHENYL-1,2-ETHANEDIYL ESTER
CAS No.: 165660-09-3
Main Products
VCID: VC0069976
Molecular Formula: C44H58O4
Molecular Weight: 650.944
CAS No. | 165660-09-3 |
---|---|
Product Name | BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1S)-1-PHENYL-1,2-ETHANEDIYL ESTER |
Molecular Formula | C44H58O4 |
Molecular Weight | 650.944 |
IUPAC Name | [(2S)-2-[4-(4-pentylcyclohexyl)benzoyl]oxy-2-phenylethyl] 4-(4-pentylcyclohexyl)benzoate |
Standard InChI | InChI=1S/C44H58O4/c1-3-5-8-12-33-16-20-35(21-17-33)37-24-28-40(29-25-37)43(45)47-32-42(39-14-10-7-11-15-39)48-44(46)41-30-26-38(27-31-41)36-22-18-34(19-23-36)13-9-6-4-2/h7,10-11,14-15,24-31,33-36,42H,3-6,8-9,12-13,16-23,32H2,1-2H3/t33?,34?,35?,36?,42-/m1/s1 |
Standard InChIKey | KTIVHFRVDVVCHK-YAQCXNTLSA-N |
SMILES | CCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)OCC(C3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)C5CCC(CC5)CCCCC |
PubChem Compound | 54012523 |
Last Modified | Dec 05 2021 |
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